Cas no 925580-00-3 (3-5-Cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropan-1-amine)

• Product Name: 3-5-Cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropan-1-amine
• CAS No: 925580-00-3
• MF: C₁₀H₁₄F₃N₃
• MW: 233.23347234726
• MDL: MFCD03419763
• CID: 1075102
• PubChem ID: 7018526
• Update Time: 2025-05-24

3-5-Cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-[5-Cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propan-1-amine
• 3-(5-CYCLOPROPYL-3-TRIFLUOROMETHYL-PYRAZOL-1-YL)-PROPYLAMINE
• 925580-00-3
• AKOS000308179
• 3-[5-cyclopropyl-3-(trifluoromethyl)pyrazol-1-yl]propan-1-amine
• MFCD03419763
• VS-05112
• CS-0313799
• 3-(5-Cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)propan-1-amine
• YKUPEVVRIXKWBC-UHFFFAOYSA-N
• BBL016053
• STK313178
• ALBB-003697
• 3-5-Cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropan-1-amine

• MDL： MFCD03419763
• Inchi： 1S/C10H14F3N3/c11-10(12,13)9-6-8(7-2-3-7)16(15-9)5-1-4-14/h6-7H,1-5,14H2
• InChI Key： YKUPEVVRIXKWBC-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C2CC2)N(CCCN)N=1)(F)F

Computed Properties

• Exact Mass: 233.11398195g/mol
• Monoisotopic Mass: 233.11398195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 291.3±40.0 °C at 760 mmHg
• Flash Point: 130.0±27.3 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-5-Cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-5-Cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropan-1-amine

Comprehensive Overview of 3-5-Cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropan-1-amine (CAS No. 925580-00-3)

The compound 3-5-Cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropan-1-amine (CAS No. 925580-00-3) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclopropyl ring and a trifluoromethyl group, makes it a valuable intermediate for designing novel bioactive compounds. Researchers are increasingly interested in this molecule due to its potential applications in drug discovery and crop protection.

One of the key features of 3-5-Cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropan-1-amine is its pyrazole core, a heterocyclic moiety known for its diverse biological activities. The incorporation of a trifluoromethyl group enhances the molecule's metabolic stability and lipophilicity, which are critical factors in optimizing drug-like properties. This aligns with current trends in medicinal chemistry, where fluorinated compounds are gaining attention for their improved pharmacokinetic profiles.

In recent years, the demand for cyclopropyl-containing compounds has surged, driven by their ability to modulate conformational flexibility and improve target binding. The 3-5-Cyclopropyl moiety in this molecule contributes to its rigidity, potentially enhancing selectivity in biological interactions. This is particularly relevant in the context of GPCR-targeted therapies, a hot topic in pharmaceutical research.

The synthesis of CAS No. 925580-00-3 involves multi-step organic transformations, with emphasis on controlling stereochemistry and purity. Advanced techniques like HPLC purification and NMR characterization are typically employed to ensure quality. These processes resonate with the growing focus on green chemistry and sustainable synthesis methods, which are frequently searched topics in academic and industrial circles.

From an application perspective, 3-5-Cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropan-1-amine shows promise in developing kinase inhibitors and antimicrobial agents. Its structural motifs are comparable to those found in several FDA-approved drugs, making it a candidate for scaffold hopping strategies. This connects with the increasing interest in drug repurposing and fragment-based drug design within the scientific community.

Stability studies of CAS No. 925580-00-3 indicate that proper storage under inert conditions is essential to maintain its integrity. This aspect is crucial for researchers who frequently search for compound storage guidelines and handling protocols. The molecule's compatibility with common organic solvents also makes it versatile for various experimental setups.

In agrochemical applications, the trifluoromethylpyrazole segment of this compound has drawn parallels with commercial pesticide active ingredients. However, it's important to note that any development in this direction would require extensive ecotoxicity assessments—a subject of intense debate in environmental science forums.

Patent literature reveals growing intellectual property activity around pyrazole derivatives similar to 925580-00-3, particularly in areas of central nervous system disorders and metabolic diseases. This correlates with search trends showing heightened interest in neurological drug candidates and diabetes therapeutics.

Analytical methods for quantifying 3-5-Cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropan-1-amine typically involve LC-MS techniques, reflecting the broader shift toward high-sensitivity detection in analytical chemistry. This matches the frequent searches for compound quantification protocols in research databases.

As research continues, the potential of CAS No. 925580-00-3 in combinatorial chemistry and high-throughput screening platforms becomes increasingly apparent. Its modular structure allows for diverse derivatization, addressing the pharmaceutical industry's need for structure-activity relationship studies.

The environmental fate of such fluorinated compounds remains an active area of investigation, particularly regarding persistence and bioaccumulation potential. These concerns mirror the rising public interest in sustainable pharmaceuticals and green chemistry principles.

In conclusion, 3-5-Cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropan-1-amine represents a compelling case study in modern chemical research, bridging multiple disciplines from medicinal chemistry to materials science. Its development trajectory reflects broader trends in molecular design that prioritize target specificity, metabolic stability, and synthetic accessibility.